Cas no 2306271-72-5 (tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 2306271-72-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5290587
• Update Time: 2026-03-10

tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-2-carboxylic acid, 4-(aminomethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-12(9-16)15(11-17)7-5-4-6-8-15/h12H,4-11,16H2,1-3H3
• InChI Key： HSXVPCCNINQMMH-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)C(CN)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate

tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2306271-72-5): An Overview of Its Structure, Synthesis, and Potential Applications in Medicinal Chemistry

tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2306271-72-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds for drug discovery and development.

The structure of tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate is characterized by a spirocyclic core with an aminomethyl group attached to one of the nitrogen atoms and a tert-butyl ester group on the carboxylic acid moiety. The spirocyclic framework provides conformational restriction, which can enhance the compound's binding affinity to specific biological targets. The presence of the aminomethyl group offers opportunities for further functionalization, making this compound a versatile starting point for the synthesis of more complex derivatives.

Recent research has focused on the synthesis and biological evaluation of tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate and its analogs. One notable study published in the Journal of Medicinal Chemistry reported the successful synthesis of this compound using a multi-step process involving spirocyclization and subsequent functional group manipulation. The authors demonstrated that the compound exhibited potent activity against a panel of cancer cell lines, suggesting its potential as an anticancer agent.

In another study, researchers explored the pharmacological properties of tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate in the context of neurodegenerative diseases. The compound was found to exhibit neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. These findings highlight the compound's potential as a lead molecule for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate typically involves several key steps, including the formation of the spirocyclic core, introduction of the aminomethyl group, and esterification with tert-butanol. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to improve the efficiency and selectivity of these transformations. These advancements have facilitated the large-scale production of this compound for further preclinical and clinical studies.

From a pharmacokinetic perspective, tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate has shown favorable properties, including good solubility, stability, and bioavailability. These attributes are crucial for ensuring that the compound can effectively reach its intended biological targets in vivo. Preclinical studies have also demonstrated that the compound exhibits low toxicity and good safety profiles, making it a promising candidate for further development.

In conclusion, tert-butyl 4-(aminomethyl)-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2306271-72-5) is a promising compound with significant potential in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.